Cas no 199851-52-0 (Isocudraniaxanthone B)

• Product name: Isocudraniaxanthone B
• CAS No: 199851-52-0
• MF: C₁₉H₁₈O₆
• MW: 342.347
• CID: 2717743
• PubChem ID: 10831150

Isocudraniaxanthone B Chemical and Physical Properties

Names and Identifiers

• Isocudraniaxanthone B
• 4-(1,1-Dimethyl-2-propenyl)-1,5,6-trihydroxy-3-methoxy-9H-xanthen-9-one
• [ "" ]
• BDBM50175014
• HY-N8345
• AKOS040761878
• CHEMBL199304
• 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)xanthen-9-one
• CS-0143396
• 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
• 199851-52-0
• DA-54408
• isocudraniaxanthone B

• Inchi： InChI=1S/C19H18O6/c1-5-19(2,3)14-12(24-4)8-11(21)13-15(22)9-6-7-10(20)16(23)17(9)25-18(13)14/h5-8,20-21,23H,1H2,2-4H3
• InChI Key： PELOBHLTYBBGDO-UHFFFAOYSA-N
• SMILES： CC(C)(C=C)C1=C(C=C(C2=C1OC3=C(C2=O)C=CC(=C3O)O)O)OC

Computed Properties

• Exact Mass: 342.11033829g/mol
• Monoisotopic Mass: 342.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 580.0±50.0 °C at 760 mmHg
• Flash Point: 211.3±23.6 °C
• Solubility: Insuluble (7.2E-5 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Isocudraniaxanthone B Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Xanthones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds